N-[1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl]-4-methoxybenzenecarboxamide

• IUPAC Name: N-[1-[(2,6-dichlorophenyl)methyl]-2-oxopyridin-3-yl]-4-methoxybenzamide
• InChI: InChI=1S/C20H16Cl2N2O3/c1-27-14-9-7-13(8-10-14)19(25)23-18-6-3-11-24(20(18)26)12-15-16(21)4-2-5-17(15)22/h2-11H,12H2,1H3,(H,23,25)
• InChI Key: CZYMVXWEZSBFNT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC=CN(C2=O)CC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C20H16Cl2N2O3
• Molecular Weight: 403.3 g/mol
• CAS No.: 338784-55-7

Description

N-[1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl]-4-methoxybenzenecarboxamide is a useful research compound. Its molecular formula is C20H16Cl2N2O3 and its molecular weight is 403.26. The purity is usually 95%.
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Scientific Research Applications

Novel Annulated Products from Aminonaphthyridinones

Research has explored the transformation of similar compounds to N-[1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinyl]-4-methoxybenzenecarboxamide into new heterocyclic systems. For instance, 2-(4-Methoxyphenyl)-1-oxo-1,2-dihydro-1,6-naphthyridine-4-carboxamide underwent Hofmann rearrangement, leading to novel compounds with potential in various chemical applications (Deady & Devine, 2006).

Synthesis and Conformation of Solvated Compounds

A study on a similar compound, 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, revealed insights into its crystal structure and molecular conformation. This compound, synthesized and evaluated as a potential antineoplastic agent, offers valuable data for understanding the physical and chemical characteristics of related compounds (Banerjee et al., 2002).

Hydrolysis of Acetylenecarboxylic Acid Derivatives

Investigations into the hydrolysis of compounds like 2-oxo-3-ethoxycarbonylmethylene-1,2,3,4-tetrahydrobenzoquinoxaline, which share structural similarities with the target molecule, provide insights into the chemical behavior under different conditions. Such studies enhance our understanding of the stability and reactivity of these compounds (Iwanami et al., 1964).

Synthesis of Novel Benzodifuranyl Derivatives

Research into the synthesis of complex compounds, such as novel benzodifuranyl derivatives, can inform the synthesis pathways and potential applications of related compounds like this compound. These studies contribute to the broader field of medicinal chemistry and drug discovery (Abu‐Hashem et al., 2020).

Discovery of Selective and Orally Efficacious Inhibitors

Investigations into selective Met kinase inhibitors, which share a similar molecular backbone, shed light on the potential therapeutic applications of this compound in oncology and other medical fields (Schroeder et al., 2009).

Synthesis and Antimicrobial Activity of Nitrogen Bridge-Head Pyrido Derivatives

The synthesis of nitrogen bridge-head pyrido derivatives and their evaluation for antimicrobial activity suggest potential applications of structurally similar compounds in antimicrobial research. Such studies could guide the development of new antimicrobial agents (Ibrahim et al., 2011).